N-cyclohexyl-5-fluoro-1H-pyrrolo[2,3-b]pyridin-4-amine

• CAS RN: 920961-69-9
• Molecular Formula: C13H16FN3
• Molecular Weight: 233.28 g/mol
• IUPAC Name: N-cyclohexyl-5-fluoro-1H-pyrrolo[2,3-b]pyridin-4-amine
• InChI: InChI=1S/C13H16FN3/c14-11-8-16-13-10(6-7-15-13)12(11)17-9-4-2-1-3-5-9/h6-9H,1-5H2,(H2,15,16,17)
• InChI Key: VCGWBQRREPOEEI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC2=C3C=CNC3=NC=C2F

Description

N-cyclohexyl-5-fluoro-1H-pyrrolo[2,3-b]pyridin-4-amine is a useful research compound. Its molecular formula is C13H16FN3 and its molecular weight is 233.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine (30 mg) and cyclohexylamine (87 mg) in DMI (0.4 mL) was heated in the microwave reactor (200° C., 4 hours). The reaction mixture was allowed to cool to ambient temperature and diluted with EtOAc (10 mL) and half-saturated aqueous sodium hydrogencarbonate (10 mL). The aqueous phase was extracted with EtOAc (2×10 mL) and combined organic layers were washed with brine (20 mL), dried over MgSO4, and concentrated. Purification of the crude product by preparative silica gel thin-layer chromatography (EtOAc) gave N-cyclohexyl-5-fluoro-1H-pyrrolo[2,3-b]pyridin-4-amine (5 mg) as a yellow solid.